Cas no 1369876-80-1 ((3-Chloro-4-iodophenyl)methanamine)

• Product Name: (3-Chloro-4-iodophenyl)methanamine
• CAS No: 1369876-80-1
• MF: C₇H₇ClIN
• MW: 267.494652986526
• CID: 6285825
• PubChem ID: 18981735
• Update Time: 2025-10-29

(3-Chloro-4-iodophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 687623-52-5
• 1369876-80-1
• CS-0312418
• 1-(3-chloro-4-iodophenyl)methanamine
• (3-chloro-4-iodophenyl)methanamine
• EN300-184165
• G11121
• (3-Chloro-4-iodo-phenyl)-methyl-amine
• (3-Chloro-4-iodophenyl)methanamine

• Inchi： 1S/C7H7ClIN/c8-6-3-5(4-10)1-2-7(6)9/h1-3H,4,10H2
• InChI Key： QXRYQONEGXBAFG-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Cl)CN

Computed Properties

• Exact Mass: 266.93117g/mol
• Monoisotopic Mass: 266.93117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on (3-Chloro-4-iodophenyl)methanamine

(3-Chloro-4-Iodophenyl)Methanamine: A Comprehensive Overview

(3-Chloro-4-Iodophenyl)Methanamine, identified by the CAS number 1369876-80-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a methanamine group attached to a chloro-iodophenyl ring, has garnered attention due to its potential applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and utility.

The synthesis of (3-Chloro-4-Iodophenyl)Methanamine involves a multi-step process that typically begins with the preparation of the aromatic ring. The introduction of the chloro and iodo substituents is carefully controlled to ensure regioselectivity, a critical factor in achieving the desired product. Researchers have explored various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig reactions, to facilitate the construction of the aryl-methanamine bond. These methods not only enhance yield but also improve the overall efficiency of the synthesis.

Recent studies have focused on the electronic properties of (3-Chloro-4-Iodophenyl)Methanamine, particularly its role as a potential building block in conjugated systems. Computational studies using density functional theory (DFT) have revealed that the compound exhibits favorable electronic transitions, making it a promising candidate for applications in organic electronics. For instance, its ability to participate in charge transfer complexes has been explored for use in light-emitting diodes (LEDs) and photovoltaic devices.

In the realm of pharmacology, (3-Chloro-4-Iodophenyl)Methanamine has shown potential as a lead compound for drug development. Its unique combination of halogen substituents provides opportunities for tuning pharmacokinetic properties such as solubility and bioavailability. Preclinical studies have demonstrated that derivatives of this compound exhibit moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

The integration of green chemistry principles into the synthesis of (3-Chloro-4-Iodophenyl)Methanamine has also been a topic of recent research. Investigators have developed catalytic systems that reduce waste generation and improve atom economy. These eco-friendly approaches align with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

Furthermore, the application of machine learning algorithms has revolutionized our understanding of (3-Chloro-4-Iodophenyl)Methanamine's properties. By analyzing large datasets from experimental and computational sources, researchers can predict optimal reaction conditions and identify novel applications for this compound. This data-driven approach not only accelerates discovery but also enhances the precision of chemical design.

In conclusion, (3-Chloro-4-Iodophenyl)Methanamine stands as a testament to the ingenuity and progress in modern chemistry. Its versatility across multiple disciplines underscores its importance as a valuable tool for advancing scientific research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly significant role in shaping future innovations.